Cas no 113591-53-0 (Thiophene, 5-ethyl-2,3-dimethyl-)

• Product Name: Thiophene, 5-ethyl-2,3-dimethyl-
• CAS No: 113591-53-0
• MF: C₈H₁₂S
• MW: 140.245881080627
• CID: 1201494
• PubChem ID: 528256
• Update Time: 2025-04-20

Thiophene, 5-ethyl-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 5-ethyl-2,3-dimethyl-
• 5-Ethyl-2,3-dimethylthiophene

• Inchi： 1S/C8H12S/c1-4-8-5-6(2)7(3)9-8/h5H,4H2,1-3H3
• InChI Key： WFOUEDZBEUPAPA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C=C1CC

Computed Properties

• Exact Mass: 140.06606
• Monoisotopic Mass: 140.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 0.972±0.06 g/cm3(Predicted)
• Boiling Point: 183.2±9.0 °C(Predicted)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes